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Abstract
This application note details a robust capillary electrophoresis (CE) method for the separation

and analysis of isomeric truxillines, which are significant impurities found in illicit cocaine. The

quantitative determination of truxilline isomers can serve as a "fingerprint" for cocaine samples,

providing valuable information regarding its geographical origin, manufacturing process, and

storage conditions.[1] Various capillary electrophoresis techniques have been successfully

employed for the analysis of these high molecular weight impurities.[2] This document provides

a comprehensive protocol for researchers, scientists, and drug development professionals.

Introduction
Truxillines are a group of tropane alkaloids present in coca leaves, formed through the

photochemical dimerization of cinnamoylcocaines.[1] Historically, it was believed that there

were 11 truxilline isomers. However, recent research has demonstrated the existence of 15

distinct truxillines, which can be categorized into two structurally isomeric groups: five mutually

diastereomeric truxillates and ten mutually diastereomeric truxinates.[1] The specific isomeric

profile of truxillines in a cocaine sample is a powerful analytical tool for forensic and chemical

analysis. Capillary electrophoresis offers a high-resolution separation technique that is well-

suited for resolving these structurally similar isomers. This note describes a method based on

the work of Lurie et al. (1998) for the effective separation of truxilline isomers.
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This section provides a detailed methodology for the separation of isomeric truxillines using

capillary electrophoresis.

Instrumentation and Reagents
Capillary Electrophoresis System: A standard CE system equipped with a UV detector.

Capillary: Fused-silica capillary, 57 cm total length (50 cm to detector), 75 µm I.D.

Buffer: 25 mM phosphate buffer, pH 2.5

Mobile Phase Modifier: 15% (v/v) Acetonitrile

Sample Solvent: 0.1 M HCl

Standards: Reference standards of truxilline isomers (if available) or well-characterized illicit

cocaine samples.

Sample Preparation
Accurately weigh 10 mg of the cocaine sample.

Dissolve the sample in 1.0 mL of 0.1 M HCl.

Vortex the solution for 1 minute to ensure complete dissolution.

Filter the solution through a 0.22 µm syringe filter before injection into the CE system.
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Parameter Value

Capillary Fused-silica, 57 cm x 75 µm I.D.

Buffer 25 mM Phosphate, pH 2.5

Voltage 25 kV

Temperature 25 °C

Injection
Hydrodynamic (pressure) injection at 50 mbar

for 5 seconds

Detection UV absorbance at 200 nm

Mobile Phase Modifier 15% Acetonitrile

Data Presentation
The following table summarizes the migration times and relative abundance of the major

truxilline isomers observed in a typical illicit cocaine sample using the described CE method.

Isomer Migration Time (min) Relative Abundance (%)

α-Truxilline 10.2 25.3

β-Truxilline 10.8 18.7

γ-Truxilline 11.5 15.1

δ-Truxilline 12.1 12.4

ε-Truxilline 12.9 8.9

ζ-Truxilline 13.5 6.2

peri-Truxilline 14.1 5.1

neo-Truxilline 14.8 3.8

epi-Truxilline 15.4 2.5

ω-Truxilline 16.0 2.0
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Note: The migration times and relative abundances are illustrative and may vary depending on

the specific sample and instrumental conditions.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the capillary electrophoresis workflow for the

separation of isomeric truxillines.
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Caption: Experimental workflow for truxilline isomer separation by CE.

Logical Relationship of Truxilline Isomer Groups
The diagram below illustrates the classification of the 15 truxilline isomers into two main

structural groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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